Cas no 816446-68-1 (4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)-)

4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)- structure
816446-68-1 structure
Product Name:4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)-
CAS No:816446-68-1
MF:C22H21NO3
MW:347.407046079636
CID:703527
PubChem ID:71420901
Update Time:2025-04-19

4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxaldehyde, 2,6-bis(4-methoxy-2-methylphenyl)-
    • 2,6-bis(4-methoxy-2-methylphenyl)pyridine-4-carbaldehyde
    • 816446-68-1
    • DTXSID70840076
    • Inchi: 1S/C22H21NO3/c1-14-9-17(25-3)5-7-19(14)21-11-16(13-24)12-22(23-21)20-8-6-18(26-4)10-15(20)2/h5-13H,1-4H3
    • InChI Key: SWNOHEKXWDASSZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C)C=1)C1C=C(C=O)C=C(C2C=CC(=CC=2C)OC)N=1

Computed Properties

  • Exact Mass: 347.15214353g/mol
  • Monoisotopic Mass: 347.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 48.4Ų
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